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Compound of Interest

Compound Name: LY2874455

Cat. No.: B612011

Audience: Researchers, scientists, and drug development professionals.

Introduction

LY2874455 is a potent and selective small-molecule inhibitor of the Fibroblast Growth Factor
Receptor (FGFR) family of receptor tyrosine kinases.[1][2] It demonstrates inhibitory activity
against FGFR1, FGFR2, FGFR3, and FGFR4 with IC50 values in the low nanomolar range (2.8
nM, 2.6 nM, 6.4 nM, and 6.0 nM, respectively).[3][4] The compound also inhibits VEGFR2 with
an IC50 of 7 nM.[3] By blocking the FGFR signaling pathway, LY2874455 can inhibit
downstream signaling, including the phosphorylation of FRS2 and Erk, thereby impeding tumor
cell proliferation and angiogenesis.[4][5] Due to its oral bioavailability and broad-spectrum
antitumor activity in various xenograft models, LY2874455 is a valuable tool for cancer
research.[2][5][6] Proper preparation of a stock solution is the first critical step for ensuring
accurate and reproducible results in downstream in vitro and in vivo experiments. This
document provides a detailed protocol for preparing a stock solution of LY2874455 using
dimethyl sulfoxide (DMSO) as the solvent.

Physicochemical Properties and Solubility

A summary of the key properties of LY2874455 is presented in the table below. This data is
essential for accurate stock solution preparation.
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Property Value Source
Molecular Formula C21H19CI2Ns02 [21[7]
Molecular Weight 444.31 g/mol [1][3]14]
Appearance Solid, Off-white to pink [4]
Purity >98% [1107]
o = 44.4 mg/mL; up to 88 mg/mL
Solubility in DMSO [31[5]
(198.05 mM)

Note: The solubility of LY2874455 can be significantly impacted by hygroscopic DMSO; it is
crucial to use fresh, anhydrous DMSO for best results.[3][4]

Signaling Pathway of LY2874455

LY2874455 exerts its biological effect by inhibiting the autophosphorylation of FGFRs upon
ligand binding. This action blocks the downstream signal transduction cascade, which is critical
for cell proliferation and survival in FGFR-dependent cancers.
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Caption: FGFR signaling pathway and the inhibitory action of LY2874455.
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Experimental Protocol: Preparing a 10 mM Stock
Solution

This protocol details the steps to prepare a 10 mM stock solution of LY2874455 in DMSO.

Materials and Equipment

e LY2874455 powder (purity >98%)

e Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

e Analytical balance

¢ Microcentrifuge tubes (1.5 mL or 2.0 mL, sterile)
o Pipettes and sterile filter tips

e \ortex mixer

 Ultrasonic bath (optional, for aiding dissolution)

o Personal Protective Equipment (PPE): lab coat, safety glasses, and chemical-resistant
gloves

Safety Precautions

¢ Work in a well-ventilated area or a chemical fume hood.

o DMSO is a powerful solvent that can facilitate the absorption of substances through the skin.
Avoid direct contact with skin and eyes.

o Consult the Safety Data Sheet (SDS) for LY2874455 before handling.

Stock Solution Preparation Workflow

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b612011?utm_src=pdf-body
https://www.benchchem.com/product/b612011?utm_src=pdf-body
https://www.benchchem.com/product/b612011?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612011?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

1. Calculate Mass
(e.g., for 10 mM stock)

'

2. Weigh LY2874455 Powder
(Use analytical balance)

:

3. Add Anhydrous DMSO
(To the powder)

'

4. Dissolve Compound
(Vortex / Sonicate)

y

5. Aliquot Solution
(Into sterile tubes)

:

6. Store Aliquots
(-20°C or -80°C)

Click to download full resolution via product page

Caption: Workflow for preparing LY2874455 stock solution in DMSO.

Step-by-Step Procedure
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Step 1: Calculate the Required Mass of LY2874455

Use the following formula to determine the mass of LY2874455 required to achieve the desired
concentration and volume.

e Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )
Example Calculation for 1 mL of a 10 mM stock solution:

Concentration = 10 mM = 0.010 mol/L

Volume =1 mL=0.001L

Molecular Weight = 444.31 g/mol

Mass (mg) = (0.010 mol/L) x (0.001 L) x (444.31 g/mol ) x (1000 mg/g) = 4.4431 mg
Step 2: Weighing the Compound
e Place a sterile microcentrifuge tube on the analytical balance and tare it.

o Carefully weigh out the calculated mass (e.g., 4.44 mg) of LY2874455 powder directly into
the tube.

Step 3: Dissolving the Compound

Using a calibrated pipette, add the calculated volume of fresh, anhydrous DMSO (e.g., 1 mL
for a 10 mM solution) to the microcentrifuge tube containing the LY2874455 powder.

» Close the tube tightly and vortex the solution for 1-2 minutes until the powder is completely
dissolved.

 Visually inspect the solution against a light source to ensure there are no visible particulates.

e If dissolution is slow, warm the tube to 37°C and/or place it in an ultrasonic bath for short
intervals until the solution is clear.[5]

Step 4: Storage of the Stock Solution
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» To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot the stock
solution into smaller, single-use volumes (e.g., 10-50 pL) in sterile microcentrifuge tubes.

o Label each aliquot clearly with the compound name, concentration, date, and solvent.

» Store the aliquots at -20°C for short-term storage (up to 1 year) or at -80°C for long-term
storage (up to 2 years).[4]

When ready to use, thaw a single aliquot at room temperature and dilute it to the desired
working concentration in the appropriate cell culture medium or experimental buffer. Note that
high concentrations of DMSO can be toxic to cells; ensure the final concentration of DMSO in
your assay is typically below 0.1-0.5%.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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